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Compound of Interest

Compound Name: BY13

Cat. No.: B15544700 Get Quote

A comprehensive search for a specific cellular signaling molecule designated "BY13" did not

yield a definitive, well-characterized protein or gene with this name in publicly available

scientific literature. The term "BY13" does not correspond to a standard nomenclature for a

signaling protein.

It is possible that "BY13" may be a non-standard abbreviation, an internal project name, a

typographical error, or a very newly identified molecule not yet widely documented. However,

the search did identify several established molecules with similar names that are involved in

cellular processes. This guide will briefly outline these potential candidates to assist in clarifying

the subject of interest.

Potential Alternative Interpretations for "BY13"
Based on the search results, the intended molecule of interest might be one of the following:

GNA13 (Gα13): This is a subunit of heterotrimeric G proteins, which are critical transducers

of signals from G protein-coupled receptors (GPCRs) to intracellular effectors. GNA13 is

involved in regulating the cytoskeleton, cell migration, and other fundamental cellular

processes. It has several aliases, including G13 and G-alpha 13.[1][2][3][4][5]

BUD13: This is a protein associated with the spliceosome, the cellular machinery responsible

for mRNA splicing.[6][7][8][9][10] While essential for gene expression, it is not a classical

signaling pathway component in the same vein as a kinase or receptor.
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TRIP13: Thyroid hormone receptor interactor 13 is an ATPase involved in the spindle

assembly checkpoint and DNA damage repair. It has been implicated in the tumorigenesis of

several cancers, including bladder cancer, through its interaction with signaling pathways like

the EGFR pathway.[11][12]

Other molecules with "13": Several other proteins with "13" in their names were identified,

such as IPO13 (Importin 13), a nuclear transport protein,[13] and CXCL13, a chemokine

involved in B-cell migration.[14]

Inability to Fulfill Core Requirements for "BY13"
Without a clearly identified "BY13" molecule, it is not possible to provide the in-depth technical

guide as requested. The core requirements of the prompt, including:

Quantitative Data Presentation: Summarizing binding affinities, kinetic data, or other

quantitative measures is not feasible without a specific protein to research.

Detailed Experimental Protocols: Methodologies for key experiments cannot be provided

without knowing the specific molecular interactions and functions to be assayed.

Mandatory Visualization: Creating accurate diagrams of signaling pathways, experimental

workflows, or logical relationships requires a defined set of molecular players and their

interactions, which are currently unknown for "BY13".

To proceed with generating the requested in-depth technical guide, a more specific and

accurate identifier for the molecule of interest is required.

Should you be able to provide a corrected or alternative name, for instance, if the intended

subject was indeed GNA13 (Gα13), a comprehensive technical guide on its role in cellular

signaling pathways, including quantitative data, experimental protocols, and detailed pathway

diagrams, can be provided.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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